molecular formula C20H18N6OS B2701405 N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide CAS No. 868969-66-8

N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

Cat. No. B2701405
CAS RN: 868969-66-8
M. Wt: 390.47
InChI Key: WXVZBLQLGQHBOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including an ethylphenyl group, a pyridinyl group, a triazolopyridazine group, and a sulfanyl group attached to an acetamide group. These groups are common in many pharmaceuticals and biologically active compounds .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central acetamide group. Unfortunately, without more specific information or a crystallographic study, it’s difficult to predict the exact structure .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the pyridinyl group might participate in electrophilic substitution reactions, while the sulfanyl group could be involved in redox reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents .

Scientific Research Applications

Energetic Ionic Compounds

Energetic ionic compounds have garnered significant research interest due to their relatively low sensitivities compared to covalent compounds. The synthesis of energetic ionic molecules typically focuses on designing anionic moieties. However, the compound offers a novel approach. Researchers have reported a practical synthesis of 3,4-diamino-6-azido-1H-pyrazolo[4,3-c]pyridin-5-ium energetic ionic compounds using this compound as a precursor. These compounds exhibit good detonation performances and low sensitivities, making them promising candidates for applications in energetic materials .

Heterocyclic Chemistry

The synthetic strategy employed for the compound’s preparation can be extended to the synthesis of fused pyridinyl azides . This highlights the compound’s importance in the field of heterocyclic chemistry. By exploring its reactivity and derivatives, researchers can uncover new applications and potentially develop novel compounds with useful properties .

Potential Insecticidal Activities

While specific studies on this compound’s insecticidal properties are not directly available, related derivatives may offer insights. For instance, diphenyl-1H-pyrazole derivatives with cyano substituents have been designed and synthesized as potential insecticides targeting the ryanodine receptor (RyR). Investigating similar derivatives based on the compound could provide valuable information for pest control and crop protection .

Photophysical Properties

Exploring the compound’s photophysical properties, such as absorption and emission spectra, fluorescence, and phosphorescence, could reveal its potential as a fluorescent probe or sensor. Researchers might study its behavior in different solvents or environments to understand its luminescent properties.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many compounds with similar structures exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects .

Future Directions

Future research could focus on elucidating the biological activity of this compound, determining its mechanism of action, and optimizing its structure for improved efficacy and safety .

properties

IUPAC Name

N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N6OS/c1-2-14-3-5-16(6-4-14)22-18(27)13-28-19-8-7-17-23-24-20(26(17)25-19)15-9-11-21-12-10-15/h3-12H,2,13H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXVZBLQLGQHBOZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethylphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.